Cas no 2172253-44-8 (5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole
• CAS No: 2172253-44-8
• MF: C₁₀H₇BrClFN₂
• MW: 289.531383752823
• CID: 5756885
• PubChem ID: 165590243
• Update Time: 2025-05-26

5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2172253-44-8
• 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole
• EN300-1591400

• Inchi： 1S/C10H7BrClFN2/c11-6-8-3-4-14-15(8)10-2-1-7(12)5-9(10)13/h1-5H,6H2
• InChI Key： VNFXTJZRDYUPNS-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC(=CC=1F)Cl

Computed Properties

• Exact Mass: 287.94652g/mol
• Monoisotopic Mass: 287.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole

5-(Bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole: A Comprehensive Overview

The compound 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole, identified by the CAS number 2172253-44-8, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of bromomethyl and chloro-fluoro-substituted phenyl groups imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole in the development of advanced materials, particularly in the realm of optoelectronics. The pyrazole ring, known for its high electron-deficiency, serves as an excellent platform for designing materials with tailored electronic properties. The substitution pattern on the phenyl ring further enhances the compound's ability to participate in various chemical reactions, including electrophilic aromatic substitution and nucleophilic addition.

One of the most promising applications of this compound is in the synthesis of novel pharmaceutical agents. The bromomethyl group acts as a reactive site, enabling the introduction of bioactive moieties through substitution reactions. Researchers have explored its potential as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. The combination of a pyrazole core with halogenated aromatic substituents provides a unique pharmacophore that can interact with specific biological targets, offering new avenues for therapeutic intervention.

In addition to its pharmaceutical applications, 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. Recent advancements in green chemistry have also focused on optimizing the synthesis routes for this compound, ensuring higher yields and reduced environmental impact.

The synthesis of 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole typically involves multi-step processes that combine principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions followed by functionalization of the phenyl ring with halogen substituents. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors to enhance reaction efficiency and scalability.

From a structural perspective, the compound exhibits a high degree of symmetry due to the arrangement of substituents on the phenyl ring. This symmetry contributes to its stability and reactivity under various reaction conditions. Computational studies have provided insights into its electronic structure, revealing that the bromomethyl group significantly influences the molecule's electron distribution, making it more susceptible to nucleophilic attack.

Looking ahead, ongoing research is focused on expanding the utility of 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole in emerging fields such as nanotechnology and energy storage. Its potential as a building block for constructing two-dimensional materials and functional polymers is currently under investigation. Furthermore, its role in mediating chemical transformations under mild conditions presents opportunities for sustainable chemical manufacturing.

In conclusion, 5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within chemistry and related fields.